Cas no 4256-25-1 (Benzyldimethylhexadecylammonium tetrafluoroborate)

• Product Name: Benzyldimethylhexadecylammonium tetrafluoroborate
• CAS No: 4256-25-1
• MF: C₂₅H₄₆BF₄N
• MW: 447.444061756134
• CID: 928259
• PubChem ID: 13750791
• Update Time: 2025-06-09

Benzyldimethylhexadecylammonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Benzyldimethylhexadecylammonium tetrafluoroborate
• benzyl-hexadecyl-dimethylazanium;tetrafluoroborate
• 4256-25-1

• Inchi： 1S/C25H46N.BF4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;2-1(3,4)5/h17-19,21-22H,4-16,20,23-24H2,1-3H3;/q+1;-1
• InChI Key： GZPUTUZMARIMLX-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 447.36600
• Monoisotopic Mass: 447.3659433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 9.04430

Additional information on Benzyldimethylhexadecylammonium tetrafluoroborate

Benzyldimethylhexadecylammonium tetrafluoroborate (CAS No. 4256-25-1): A Comprehensive Overview

Benzyldimethylhexadecylammonium tetrafluoroborate, identified by its CAS number 4256-25-1, is a quaternary ammonium salt that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, finds applications in various domains, including material science, catalysis, and biomedical research. Its molecular structure, featuring a benzyl group, dimethylammonium core, and hexadecyl chain, contributes to its versatility and efficacy in multiple industrial and scientific applications.

The synthesis of Benzyldimethylhexadecylammonium tetrafluoroborate involves the reaction of benzyltrimethylammonium bromide with hexadecyl bromide in the presence of a strong base. This process yields the desired product through a nucleophilic substitution reaction, resulting in a highly stable and soluble compound. The introduction of the tetrafluoroborate anion enhances the compound's solubility in polar solvents while maintaining its cationic properties, making it suitable for a wide range of applications.

In recent years, Benzyldimethylhexadecylammonium tetrafluoroborate has been extensively studied for its potential in drug delivery systems. Its ability to form stable complexes with various bioactive molecules has opened new avenues in targeted therapy. Research indicates that this compound can enhance the bioavailability of drugs by protecting them from degradation and facilitating their transport across biological barriers. For instance, studies have shown promising results in using Benzyldimethylhexadecylammonium tetrafluoroborate as a carrier for anticancer agents, improving their efficacy and reducing side effects.

The compound's unique properties also make it an attractive candidate for antimicrobial applications. Its cationic nature allows it to interact with microbial cell membranes, disrupting their integrity and leading to cell death. This mechanism has been explored in the development of novel antimicrobial agents that are effective against resistant strains of bacteria. Furthermore, Benzyldimethylhexadecylammonium tetrafluoroborate has been investigated for its potential use in wound healing formulations, where its ability to promote tissue regeneration and prevent infection is highly beneficial.

In the realm of material science, Benzyldimethylhexadecylammonium tetrafluoroborate has been utilized as a surfactant and stabilizer in various formulations. Its ability to lower surface tension and improve dispersion makes it valuable in the production of emulsions, foams, and nanoparticles. These applications are particularly relevant in the cosmetics and personal care industry, where the compound contributes to the texture and stability of products.

The environmental impact of Benzyldimethylhexadecylammonium tetrafluoroborate has also been a subject of interest. Studies have assessed its biodegradability and toxicity profile to ensure its safe use in industrial processes. While some concerns regarding its persistence in aquatic environments have been raised, research efforts are ongoing to develop environmentally friendly alternatives or modifications that mitigate these issues.

The future prospects of Benzyldimethylhexadecylammonium tetrafluoroborate are vast and multifaceted. Ongoing research aims to explore its potential in nanotechnology, particularly in the development of smart materials that can respond to external stimuli. Additionally, investigations into its role as a catalyst in organic synthesis are expected to yield novel methodologies for drug production.

In conclusion, Benzyldimethylhexadecylammonium tetrafluoroborate (CAS No. 4256-25-1) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features and functional properties make it indispensable in pharmaceuticals, material science, and environmental chemistry. As research continues to uncover new uses and refine existing applications, this compound is poised to play an increasingly important role in advancing technological and medical innovations.